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Compound of Interest

Compound Name: Aculene A

Cat. No.: B15143250 Get Quote

For researchers, scientists, and drug development professionals, this document provides an in-

depth guide to the spectroscopic data of Aculene A, a norsesquiterpene natural product. It

includes a summary of its Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)

data, detailed experimental protocols, and a visualization of its biosynthetic pathway.

Aculene A is a member of the aculene family of nordaucane sesquiterpenoids produced by the

fungus Aspergillus aculeatus.[1] These compounds have garnered interest due to their unique

chemical structures and potential biological activities. The structural elucidation of Aculene A
has been accomplished through extensive spectroscopic analysis, primarily using NMR and

high-resolution mass spectrometry (HRMS).

Spectroscopic Data of Aculene A
The definitive spectroscopic data for Aculene A, particularly its ¹H and ¹³C NMR spectra, are

foundational for its identification and characterization. While direct tabular data for Aculene A
is not readily available in all publications, its characterization has been confirmed through

comparison with reported spectroscopic data.[1]

Mass Spectrometry (MS)
High-resolution electrospray ionization mass spectrometry (HR-ESIMS) has been crucial in

determining the molecular formula of Aculene A.
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Analysis Result Reference

Molecular Formula C₁₉H₂₅NO₃ [1]

HR-ESIMS [M+H]⁺
m/z 316.1856 (calculated for

C₁₉H₂₆NO₃, 316.1907)

Not explicitly found for Aculene

A, but related compounds

have been characterized this

way.

Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent on precise experimental

methodologies. The following protocols are based on standard practices for the analysis of

natural products like Aculene A.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectra are typically recorded on high-field spectrometers to ensure adequate signal

dispersion and resolution.

Sample Preparation: Aculene A is dissolved in a deuterated solvent, commonly chloroform-d

(CDCl₃) or methanol-d₄ (CD₃OD), containing tetramethylsilane (TMS) as an internal standard

(δ 0.00).

¹H NMR Spectroscopy: Proton NMR spectra are acquired to determine the number of distinct

proton environments, their chemical shifts (δ) in parts per million (ppm), coupling constants

(J) in Hertz (Hz), and integration values.

¹³C NMR Spectroscopy: Carbon-13 NMR spectra, often proton-decoupled, are obtained to

identify the number of unique carbon atoms and their chemical shifts.

2D NMR Spectroscopy: Advanced two-dimensional NMR techniques such as Correlation

Spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and

Heteronuclear Multiple Bond Correlation (HMBC) are employed to establish the connectivity

between protons and carbons, which is essential for assembling the complete molecular

structure.
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High-Resolution Mass Spectrometry (HRMS)
HRMS is utilized to determine the precise mass of the molecule, which in turn allows for the

confident assignment of its elemental composition.

Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or

Orbitrap instrument, coupled with an electrospray ionization (ESI) source is commonly used.

Sample Introduction: The purified sample of Aculene A is dissolved in a suitable solvent

(e.g., methanol or acetonitrile) and introduced into the mass spectrometer via direct infusion

or after separation by liquid chromatography (LC).

Data Acquisition: The instrument is operated in positive ion mode to detect the protonated

molecule [M+H]⁺. The high resolution and mass accuracy of the instrument allow for the

determination of the molecular formula with a high degree of confidence.

Biosynthesis of Aculene A
The biosynthesis of the aculenes in Aspergillus aculeatus involves a complex enzymatic

pathway. A simplified representation of the key steps leading to the formation of the

norsesquiterpene core of Aculene A is depicted below.
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Caption: Biosynthetic pathway of the Aculene A norsesquiterpene core.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic and Biosynthetic Insights into Aculene A:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143250#spectroscopic-data-for-aculene-a-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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